BENCHE

Foundational & Exploratory

Check Availability & Pricing

4-(Trifluoromethoxy)aniline molecular weight

and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:

Cat. No.:

4-(Trifluoromethoxy)aniline

B150132

L  Get Quote

An in-depth guide to 4-(Trifluoromethoxy)aniline, a versatile building block in modern

chemistry, this document provides key molecular data for researchers and drug development

professionals.

Core Molecular Information

4-(Trifluoromethoxy)aniline is a chemical compound utilized in the synthesis of

pharmaceuticals and other complex organic molecules.[1][2][3] Its core properties are

summarized below.

Identifier Value Source
PubCheml[4], Sigma-Aldrich[5],
Molecular Formula C7H6F3NO )
Santa Cruz Biotechnology|[6]
) PubChem([4], Biosynth[1],
Molecular Weight 177.12 g/mol ) )
Sigma-Aldrich[5]
PubChem([4], Biosynth[1],
CAS Number 461-82-5 ) )
Sigma-Aldrich[5]
Linear Formula CF30C6H4NH2 Sigma-Aldrich[5]

Synonyms

alpha,alpha,alpha-Trifluoro-p-
anisidine

Santa Cruz Biotechnology][€],
Tokyo Chemical Industry Co.,
Ltd.[7]
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Structural and Property Overview

The defining feature of 4-(Trifluoromethoxy)aniline is the trifluoromethoxy group (-OCF3)
attached to an aniline ring.[2] This group imparts increased lipophilicity and metabolic stability
compared to its non-fluorinated counterparts, making it a valuable component in the design of
new pharmaceutical agents.[2] The amine group (-NH2) provides a reactive site for a wide
array of chemical modifications.[2]
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Caption: Key molecular identifiers for 4-(Trifluoromethoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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